molecular formula C7H4BrN5 B8775694 4-Azido-5-bromo-1H-pyrrolo[2,3-b]pyridine CAS No. 1092580-02-3

4-Azido-5-bromo-1H-pyrrolo[2,3-b]pyridine

Cat. No.: B8775694
CAS No.: 1092580-02-3
M. Wt: 238.04 g/mol
InChI Key: JFEFBUZFGHMDFM-UHFFFAOYSA-N
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Description

4-Azido-5-bromo-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C7H4BrN5 and its molecular weight is 238.04 g/mol. The purity is usually 95%.
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Properties

CAS No.

1092580-02-3

Molecular Formula

C7H4BrN5

Molecular Weight

238.04 g/mol

IUPAC Name

4-azido-5-bromo-1H-pyrrolo[2,3-b]pyridine

InChI

InChI=1S/C7H4BrN5/c8-5-3-11-7-4(1-2-10-7)6(5)12-13-9/h1-3H,(H,10,11)

InChI Key

JFEFBUZFGHMDFM-UHFFFAOYSA-N

Canonical SMILES

C1=CNC2=NC=C(C(=C21)N=[N+]=[N-])Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine (1.5 g, 6.5 mmol), sodium azide (2.11 g, 32 mmol), and ammonium chloride (1.73 g, 32 mmol) were suspended in anhydrous dimethylformamide (10 mL). The reaction was heated to 110° C. for 19 h. The reaction mixture was diluted with water and the solids were collected. The solids were dissolved in a mixture of acetone and ethylacetate, the solution was filtered and concentrated to afford 4-Azido-5-bromo-1H-pyrrolo[2,3-b]pyridine (670 mg, 2.8 mmol, 43%). MS: m/z 238.0/240.0 (M+H+).
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
2.11 g
Type
reactant
Reaction Step Two
Quantity
1.73 g
Type
reactant
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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